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Compound of Interest

3-(Chloromethyl)-4-
Compound Name:
methoxybenzaldehyde

Cat. No. B122957

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and key
physicochemical properties of 3-(Chloromethyl)-4-methoxybenzaldehyde, a significant
intermediate in organic synthesis. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical Identity and Molecular Weight

3-(Chloromethyl)-4-methoxybenzaldehyde is a substituted benzaldehyde with the chemical
formula CoHoClO2.[1] Its unique structure, featuring a chloromethyl group and a methoxy group
on the benzaldehyde core, makes it a versatile building block in the synthesis of more complex
molecules. The molecular weight of this compound is 184.62 g/mol .[2][3]

A summary of its key identifiers is presented in the table below.
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Identifier Value Source

3-(Chloromethyl)-4-

Chemical Name N/A
methoxybenzaldehyde

Molecular Formula CoHoCIO2 [1]

Molecular Weight 184.62 g/mol [2][3]

CAS Number 52577-09-0 [11[2]

Determination of Molecular Weight

The molecular weight of 3-(Chloromethyl)-4-methoxybenzaldehyde is calculated by
summing the atomic weights of its constituent atoms. The molecular formula, CoHsCIOz2,
indicates the presence of nine carbon atoms, nine hydrogen atoms, one chlorine atom, and two
oxygen atoms.

The table below details the contribution of each element to the total molecular weight.

. . Total
) Atomic Weight o
Element Symbol Quantity Contribution (
(g/mol)
g/mol )

Carbon C 9 12.011 108.099
Hydrogen H 9 1.008 9.072
Chlorine Cl 1 35.453 35.453
Oxygen o} 2 15.999 31.998

Total 184.622

Note: Atomic weights are based on IUPAC standard atomic weights.

Molecular Composition Diagram

The following diagram, generated using the DOT language, illustrates the elemental
composition of 3-(Chloromethyl)-4-methoxybenzaldehyde.
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Elemental Composition
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Elemental makeup of 3-(Chloromethyl)-4-methoxybenzaldehyde.

Synthetic Context and Experimental Protocol
Overview

3-(Chloromethyl)-4-methoxybenzaldehyde is a valuable reagent in organic chemistry due to
its bifunctional nature. The presence of both a reactive aldehyde group and a chloromethyl
group allows for a variety of chemical transformations, making it a key intermediate in the
synthesis of diverse molecular structures.

A common method for the synthesis of this compound is the chloromethylation of 4-
methoxybenzaldehyde. While specific laboratory procedures may vary, the general protocol
involves the following steps:
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» Reaction Setup: 4-methoxybenzaldehyde is dissolved in a suitable solvent.

e Reagent Addition: A chloromethylating agent, often a mixture of formaldehyde and hydrogen
chloride, is introduced to the reaction mixture under controlled temperature conditions.

» Reaction Monitoring: The progress of the reaction is monitored using techniques such as
thin-layer chromatography (TLC) or gas chromatography (GC).

e Workup and Purification: Once the reaction is complete, the product is isolated through
extraction and purified using methods like crystallization or column chromatography.

The following workflow diagram illustrates the general steps in the synthesis of 3-
(Chloromethyl)-4-methoxybenzaldehyde.
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General workflow for the synthesis of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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